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Compound of Interest |

trans-4-
Compound Name: Isopropylcyclohexanecarboxylic
acid

Cat. No.: B032055

\ J

An In-depth Technical Guide to the Safe Handling of trans-4-
Isopropylcyclohexanecarboxylic Acid

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency management of
trans-4-Isopropylcyclohexanecarboxylic acid (CAS RN: 7077-05-6). As an intermediate in
the synthesis of therapeutic agents like Nateglinide, its proper handling is paramount to
ensuring laboratory safety and experimental integrity.[1][2] This guide moves beyond mere
procedural lists to explain the scientific rationale behind safety protocols, fostering a culture of
informed caution.

Physicochemical Properties and Hazard
Identification

Understanding the fundamental properties of a compound is the first step in a robust safety
assessment. trans-4-Isopropylcyclohexanecarboxylic acid is a white to off-white crystalline
solid.[3] Its key physical and chemical characteristics are summarized below.
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Property Value Source
Molecular Formula C10H1802 PubCheml[4], TCI
Molecular Weight 170.25 g/mol PubCheml[4], TCI
Melting Point 94 -98 °C TCI, ChemicalBook[5]
Boiling Point ~263.8 °C (Predicted) ChemicalBook[5][6]
Density ~0.996 g/cm?3 (Predicted) ChemicalBook][3][5]
Solubility Slightly soluble in DMSO and ChemicalBook[2][5]
Methanol

Room Temperature, Sealed in ]
Storage Temp. N ChemicalBook[2][5]
Dry Conditions

GHS Classification and Risk Assessment

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. Based on aggregated data from multiple
suppliers and databases, trans-4-Isopropylcyclohexanecarboxylic acid is consistently
classified as an irritant.[4]

Hazard Class GHS Category Signal Word Hazard Statement
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye lrritation eye irritation

Source: ECHA C&L Inventory via PubChem, Tokyo Chemical Industry.[4]

The primary risks associated with this compound are direct contact with the skin and eyes. As a
solid powder, inhalation of dust particles, particularly during weighing and transfer operations,
also presents a potential route of exposure that could lead to respiratory tract irritation.[7]
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The Hierarchy of Controls: A Systematic Approach
to Safety

Effective safety management relies on a multi-layered approach known as the hierarchy of
controls. This framework prioritizes the most effective and reliable control measures over less
effective ones. Personal Protective Equipment (PPE), while essential, is considered the last
line of defense.

Hierarchy of Controls for trans-4-Isopropylcyclohexanecarboxylic acid

Elimination / Substitution
(Not feasible for specific research)

ost Effective

Engineering Controls
» Chemical Fume Hood
« Ventilated Balance Enclosure

Administrative Controls
» Standard Operating Procedures (SOPS)
* Designated Work Areas
e Annual Safety Training

[ east Effective

Personal Protective Equipment (PPE)
« Safety Goggles

« Nitrile Gloves
» Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling the solid compound.
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Exposure Controls and Personal Protective
Equipment (PPE)

Based on the hazard assessment, specific controls are required to minimize exposure.

e Engineering Controls: All weighing and transfer operations involving the solid powder should

be conducted within a chemical fume hood or a ventilated balance enclosure. This is the
primary method to prevent the generation and inhalation of airborne dust.[7][8]

o Personal Protective Equipment (PPE): PPE is not a substitute for engineering controls but is
essential to protect from direct contact.[9]

o Eye and Face Protection: Chemical safety goggles meeting ANSI Z87.1 standards are
mandatory to protect against dust particles and potential splashes.[10]

o Skin Protection: A standard laboratory coat should be worn and kept buttoned.[11]
Chemical-resistant gloves are required. Disposable nitrile gloves provide adequate short-
term protection and should be inspected before use and changed immediately upon
contamination.[10][12]

o Respiratory Protection: If engineering controls are not available or insufficient to control
dust, a NIOSH-approved particulate respirator (e.g., N95) may be necessary.[8][11]
Respirator use requires a formal institutional program, including fit-testing and training.[10]

Safe Handling and Storage Protocols

Adherence to strict protocols is critical for preventing incidents.

Protocol for Safe Weighing and Handling

o Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves).

o Designated Area: Confirm the chemical fume hood or ventilated enclosure is operational.
Designate a specific area for handling the compound to contain any potential spills.

o Transfer: Use a spatula or powder funnel to carefully transfer the solid from its stock
container to a tared weigh boat or vessel. Avoid any actions that could generate dust, such
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as dropping or rapid scooping.

o Cleaning: After transfer, gently tap tools on the receiving vessel to dislodge any remaining
powder. Clean the spatula and work surface with a solvent-dampened wipe.

o Sealing: Tightly seal the primary container immediately after use.

o Disposal: Dispose of contaminated gloves and wipes in the appropriate chemical waste
stream.

» Hygiene: Wash hands thoroughly with soap and water after the procedure is complete, even
after removing gloves.[8]

Storage Requirements

Proper storage is crucial for maintaining chemical stability and preventing hazardous
interactions.

o Compatibility: Store trans-4-Isopropylcyclohexanecarboxylic acid away from
incompatible materials. As a carboxylic acid, it must be segregated from bases, oxidizing
agents, and reactive metals.[13][14] Storing acids and bases in the same cabinet can lead to
violent reactions and the release of hazardous fumes.

o Conditions: Keep the container tightly closed and store in a cool, dry, and well-ventilated
area away from heat or direct sunlight.[5][12][14]

e Labeling: Ensure all containers are clearly labeled with the full chemical name and
associated hazards.[12][15]

Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]
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« Skin Contact: Remove contaminated clothing. Wash the affected skin area thoroughly with
soap and plenty of water. If skin irritation occurs, seek medical advice.[7]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, begin artificial respiration. Seek medical attention.[7]

» Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek medical attention.[8]

Spill Response

The response to a spill depends on its scale. The following decision tree outlines the general
workflow.

Assess Spill
Is it small & contained?
Are you trained to handle it?

Small Spill Cleanup
1. Alert others in the area.
2. Wear appropriate PPE.
3. Gently cover with absorbent material.
4. Sweep into a labeled waste container.
5. Clean area with soap and water.

Large Spill / Emergency
1. Evacuate the immediate area.
2. Alert supervisor and EHS.
3. Prevent entry to the area.
4. Provide first aid if necessary.

Click to download full resolution via product page
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Caption: Decision workflow for responding to a chemical spill.

For a small spill of this solid, avoid dry sweeping, which can aerosolize the powder. Instead,
gently cover the spill with an inert absorbent material, then carefully sweep the mixture into a
designated chemical waste container.[8]

Toxicological and Ecological Information

While comprehensive toxicological data for this specific compound is not extensively published,
its classification as a skin and eye irritant indicates its potential to cause local tissue damage
upon contact.[4] The toxicological properties have not been thoroughly investigated. As a
standard practice for all laboratory chemicals, exposure should be minimized. Information on its
environmental fate is limited, and disposal should follow all local, state, and federal regulations
to prevent environmental release. Dispose of the substance and its container to an approved
waste disposal plant.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. trans-4-Isopropylcyclohexane carboxylic acid | 7077-05-6 [chemicalbook.com]

2. trans-4-Isopropylcyclohexane carboxylic acid Analytical Chemistry Chongging Chemdad
Co. , Ltd [chemdad.com]

3. alfa-labotrial.com [alfa-labotrial.com]

4. 4-1sopropylcyclohexanecarboxylic Acid | CLOH1802 | CID 81526 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. trans-4-Isopropylcyclohexane carboxylic acid CAS#: 7077-05-6 [m.chemicalbook.com]
6. chembk.com [chembk.com]

7. fishersci.com [fishersci.com]

8. spectrumchemical.com [spectrumchemical.com]

9. sams-solutions.com [sams-solutions.com]

10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

11. nspcoatings.co.uk [nspcoatings.co.uk]

12. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
13. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]

14. utsc.utoronto.ca [utsc.utoronto.ca]

15. UofR: EHS: Laboratory Safety: Chemical Hygiene Program: Appendix 8
[safety.rochester.edu]

To cite this document: BenchChem. ["trans-4-Isopropylcyclohexanecarboxylic acid" safety
and handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032055#trans-4-isopropylcyclohexanecarboxylic-
acid-safety-and-handling]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b032055?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4305767.htm
https://chemdad.com/index.php?c=article&id=56210
https://chemdad.com/index.php?c=article&id=56210
https://www.alfa-labotrial.com/product/trans-isopropylcyclohexane-carboxylic-acid-cas-7077-05-6-600875.html
https://pubchem.ncbi.nlm.nih.gov/compound/81526
https://pubchem.ncbi.nlm.nih.gov/compound/81526
https://m.chemicalbook.com/ProductChemicalPropertiesCB4305767_EN.htm
https://www.chembk.com/en/chem/trans-4-isopropyl%20cyclohexane%20carboxylic%20acid
https://www.fishersci.com/store/msds?partNumber=AAH5753606&productDescription=TRANS-4-N-PROPLCYCLHXANECAR+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/C3326_AGHS.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.safety.rochester.edu/labsafety/chp/chpappendix-8.html
https://www.safety.rochester.edu/labsafety/chp/chpappendix-8.html
https://www.benchchem.com/product/b032055#trans-4-isopropylcyclohexanecarboxylic-acid-safety-and-handling
https://www.benchchem.com/product/b032055#trans-4-isopropylcyclohexanecarboxylic-acid-safety-and-handling
https://www.benchchem.com/product/b032055#trans-4-isopropylcyclohexanecarboxylic-acid-safety-and-handling
https://www.benchchem.com/product/b032055#trans-4-isopropylcyclohexanecarboxylic-acid-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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